Benzyl 3-(2-aminothiazol-4-yl)morpholine-4-carboxylate
Overview
Description
Benzyl 3-(2-aminothiazol-4-yl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.4. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Structures
- Benzyl 3-(2-aminothiazol-4-yl)morpholine-4-carboxylate and its derivatives have been synthesized and utilized in various chemical reactions to produce a range of compounds. For instance, the synthesis of pyrido[3,4-d]pyrimidines from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate with morpholine-4-carboxamidine highlights the chemical versatility of such compounds (Kuznetsov, Nam, & Chapyshev, 2007). Additionally, the synthesis of new heterocyclic systems based on 7-benzyl-3-chloro-1-(morpholin-4-yl)-5,6,7,8-tetrahydro-2,7-naphthiridine-4-carbonitrile further exemplifies the role of such compounds in creating novel molecular structures (Sirakanyan, Kartsev, Hakobyan, & Hovakimyan, 2018).
Biological and Antimicrobial Activities
- Several studies have demonstrated the biological activity of compounds related to this compound. For instance, compounds have been synthesized for their potential antimicrobial activities, exhibiting a broad spectrum of activity against various bacterial strains and yeasts (Temiz‐Arpacı, Özdemir, Yalcin, Yildiz, Akı-Şener, & Altanlar, 2005). Additionally, certain derivatives have shown inhibitory capacity against the proliferation of cancer cell lines, indicating their potential in cancer treatment (Lu et al., 2017).
Applications in Solar Energy Conversion
- The compound and its derivatives have also found applications in improving the photoelectric conversion efficiency of dye-sensitized solar cells. This is evidenced by the co-sensitization with near-IR absorbing cyanine dye to improve the photoelectric conversion of such solar cells (Wu, Meng, Li, Teng, & Hua, 2009).
Safety and Hazards
Properties
IUPAC Name |
benzyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c16-14-17-12(10-22-14)13-9-20-7-6-18(13)15(19)21-8-11-4-2-1-3-5-11/h1-5,10,13H,6-9H2,(H2,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWNUNCWITXKGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1C(=O)OCC2=CC=CC=C2)C3=CSC(=N3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101146787 | |
Record name | 4-Morpholinecarboxylic acid, 3-(2-amino-4-thiazolyl)-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101146787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1823822-55-4 | |
Record name | 4-Morpholinecarboxylic acid, 3-(2-amino-4-thiazolyl)-, phenylmethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1823822-55-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Morpholinecarboxylic acid, 3-(2-amino-4-thiazolyl)-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101146787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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